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Compound of Interest

5-((2-Hydroxyethyl)amino)-2-
Compound Name:
methylphenol

Cat. No. B1295181

Disclaimer: The following information is based on the available scientific literature and
regulatory assessments. Current research has primarily focused on the use of 2-Methyl-5-
hydroxyethylaminophenol as a component of oxidative hair dye formulations. As of the latest
available data, there is no documented experimental use of this compound for therapeutic
purposes in dermatological research. The data and protocols provided below are derived from
safety and toxicity assessments in the context of cosmetic use and should be interpreted
accordingly by researchers, scientists, and drug development professionals.

Introduction

2-Methyl-5-hydroxyethylaminophenol is an aromatic amine used as a "coupler” ingredient in
permanent hair coloring systems.[1] In these formulations, it reacts with a "developer” (an
oxidizing agent, typically hydrogen peroxide) and a "primary intermediate” (e.g., p-
phenylenediamine) to form larger colorant molecules within the hair shaft.[1] While its primary
application is in cosmetology, its interaction with skin during the hair dyeing process has
necessitated toxicological evaluation, providing data that may be relevant for any future
dermatological research.

Quantitative Toxicological Data

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1295181?utm_src=pdf-interest
https://www.cosmeticsinfo.org/ingredient/2-methyl-5-hydroxyethylaminophenol/
https://www.cosmeticsinfo.org/ingredient/2-methyl-5-hydroxyethylaminophenol/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295181?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

The following tables summarize key quantitative data from safety assessments of 2-Methyl-5-
hydroxyethylaminophenol.

Table 1: Acute and Subchronic Toxicity

. Route of o
Test Type Species . . Key Finding Reference
Administration
LD50 > 2000
Acute Oral
o Rat Oral (gavage) mg/kg body SCCP/0957/05
Toxicity ]
weight
_ NOAEL = 220
Subchronic Oral ( ) /kg bod SCCP/0957/05
ral (gavage m o
Toxicity (90-day) Javag g. J Y
weight/day
Table 2: Dermal Absorption and Irritation
Test Type Model Concentration Key Finding Reference
Dermal Human Skin (in 1.5% in hair dye Mean absorption:
. . . SCCP/0957/05
Absorption vitro) formulation 4.56 pug/cm?
Skin Irritation Rabbit Undiluted Non-irritant SCCP/0957/05
Eye Irritation Rabbit Undiluted Irritant SCCP/0957/05
Eye Irritation Rabbit 2% suspension Non-irritant SCCP/0957/05

Table 3: Sensitization and Mutagenicity
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Test Type Model Result Reference
) o Mouse (Local Lymph N

Skin Sensitization Non-sensitizer SCCP/0957/05

Node Assay)
) ) Mammalian Cells (TK )

In vitro Gene Mutation Mutagenic SCCP/0957/05
locus)

In vitro Micronucleus
Mammalian Cells Positive SCCP/0957/05

Test

In vivo Micronucleus )
Mouse Negative SCCP/0957/05

Test

Experimental Protocols
Protocol for In Vitro Dermal Absorption Study

This protocol is based on the methodology described in the SCCP opinion on 2-Methyl-5-

hydroxyethylaminophenol.

Objective: To assess the percutaneous absorption of 2-Methyl-5-hydroxyethylaminophenol

through human skin.

Materials:

 Full-thickness human skin samples (e.g., from abdominoplasty)

e Franz diffusion cells

o Receptor fluid (e.g., phosphate-buffered saline with antibiotics)

o Test formulation containing a known concentration of radiolabeled 2-Methyl-5-

hydroxyethylaminophenol (e.g., 1.5% in a typical hair dye base)

o Scintillation fluid and counter

Procedure:
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Prepare skin discs from the donor tissue and mount them in Franz diffusion cells, separating
the donor and receptor chambers.

Maintain the skin temperature at 32°C.
Apply a finite dose of the test formulation to the surface of the stratum corneum.

At predetermined time points (e.g., 0.5, 1, 2, 4, 8, 24 hours), collect the entire receptor fluid
and replace it with fresh, pre-warmed fluid.

At the end of the experiment (e.g., 24 hours), dismount the skin.
Separate the stratum corneum from the epidermis and dermis using tape stripping.

Solubilize the different compartments (receptor fluid, stratum corneum, epidermis/dermis)
and the remaining formulation on the skin surface.

Quantify the amount of radiolabeled compound in each compartment using liquid scintillation
counting.

Calculate the total absorption as the sum of the amounts in the receptor fluid, epidermis, and
dermis.

Protocol for Local Lymph Node Assay (LLNA) for Skin
Sensitization

This protocol is a standard method to assess the skin sensitization potential of a chemical.

Objective: To determine if 2-Methyl-5-hydroxyethylaminophenol can induce a hypersensitivity
reaction in the skin.

Materials:
o CBA/Ca or CBA/J mice (female, 8-12 weeks old)

o Test substance (2-Methyl-5-hydroxyethylaminophenol) in a suitable vehicle (e.qg.,
acetone:olive oil, 4:1)
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Positive control (e.g., a-Hexylcinnamaldehyde)

Vehicle control

[3H]-methyl thymidine

Scintillation counter

Procedure:

Divide mice into groups (vehicle control, positive control, and at least three concentrations of
the test substance).

o For three consecutive days (Days 1, 2, and 3), apply the test substance, positive control, or
vehicle to the dorsum of both ears of each mouse.

e On Day 6, inject all mice intravenously with [3H]-methyl thymidine.
» Five hours after injection, sacrifice the mice and excise the auricular lymph nodes.
o Prepare a single-cell suspension of lymph node cells.

o Precipitate the DNA and measure the incorporation of [3H]-methyl thymidine by liquid
scintillation counting.

o Calculate the Stimulation Index (SI) for each group by dividing the mean disintegrations per
minute (DPM) of the test group by the mean DPM of the vehicle control group.

e An Sl of 3 or greater is considered a positive result for sensitization.

Visualizations
Signaling Pathway: Oxidative Hair Dye Chemistry

The following diagram illustrates the chemical process by which 2-Methyl-5-
hydroxyethylaminophenol acts as a coupler in permanent hair dyes.
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Caption: Oxidative reaction of hair dye precursors within the hair shatft.

Experimental Workflow: In Vitro Dermal Absorption

The diagram below outlines the key steps in an in vitro dermal absorption study.
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Caption: Workflow for an in vitro dermal absorption study.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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